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Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil

Cat. No.: B1347179 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information,

including operational and disposal plans for 1,3-Dimethyl-5-hydroxyuracil.

Immediate Safety and Logistical Information
While a specific Safety Data Sheet (SDS) for 1,3-Dimethyl-5-hydroxyuracil is not readily

available in the provided search results, general safety precautions for handling similar

chemical compounds should be strictly followed. It is imperative to handle this compound as

potentially hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a

suitable respiratory protection device.

In Case of a Spill:
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Avoid breathing dust.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, sealed container for disposal.

Clean the affected area thoroughly with a suitable solvent.

Dispose of all contaminated cleaning materials as hazardous waste.

Operational and Disposal Plan
The recommended procedure for the disposal of 1,3-Dimethyl-5-hydroxyuracil is to treat it as

hazardous chemical waste. It should be collected for disposal by a licensed professional waste

disposal service.

Step-by-Step Disposal Protocol:

Segregation: Keep 1,3-Dimethyl-5-hydroxyuracil waste separate from other chemical

waste to avoid unintended reactions. It should not be mixed with strong oxidizing agents,

strong acids, or strong bases.

Containerization: Place the waste in a clearly labeled, sealed, and appropriate container that

is compatible with the chemical.

Labeling: The container must be clearly marked as "Hazardous Waste" and include the full

chemical name "1,3-Dimethyl-5-hydroxyuracil". The date of accumulation should also be

noted.

Storage: Store the waste container in a designated, cool, dry, and well-ventilated area, away

from incompatible materials, until it is collected.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a certified chemical waste disposal company to arrange for pickup and proper

disposal in accordance with local, state, and federal regulations.[1][2]

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[3]
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Data Presentation
Category Information Citation

Synonyms
5-hydroxy-1,3-

dimethylpyrimidine-2,4-dione
[4]

Molecular Formula C6H8N2O3 [4]

Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[5]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

[5]

Incompatible Materials

Strong oxidizing agents,

Strong acids, Strong bases,

Strong reducing agents.

[5]

Caption: Summary of Disposal and Safety Information for Pyrimidine Derivatives.

Mandatory Visualization
The following diagram outlines the logical workflow for the proper disposal of 1,3-Dimethyl-5-
hydroxyuracil.
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Caption: Logical Workflow for the Disposal of 1,3-Dimethyl-5-hydroxyuracil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

